1-(4-methoxypyrrolidin-3-yl)-1H-pyrazole

• CAS: 2097957-08-7
• Molecular Formula: C8H13N3O
• Molecular Weight: 167.21 g/mol
• SMILES: COC1CNCC1N2C=CC=N2
• InChI: InChI=1S/C8H13N3O/c1-12-8-6-9-5-7(8)11-4-2-3-10-11/h2-4,7-9H,5-6H2,1H3
• InChIKey: OCNIIHAVNQICGV-UHFFFAOYSA-N

For kinase inhibitor and CNS programs requiring reduced lipophilicity without altering the N1-pyrrolidinyl-pyrazole pharmacophore, this 4-methoxy analog delivers a calculated logP of -0.5 vs. ~0.75 for the des-methoxy parent. The methoxy group improves aqueous solubility and can engage ribose pocket/solvent channel residues. • Enables direct scaffold replacement to lower CYP-mediated clearance while retaining hinge-binding mode. • Compatible with rapid SAR expansion via pyrrolidine nitrogen derivatization (amide/amine libraries). • Supplied at ≥95% purity; available from gram to kilogram scale with full analytical documentation.

1-(4-Methoxypyrrolidin-3-yl)-1H-Pyrazole: Physicochemical Profile

1-(4-Methoxypyrrolidin-3-yl)-1H-pyrazole (CAS 2097957-08-7) is a heterocyclic building block combining a pyrazole core with a 4-methoxypyrrolidin-3-yl substituent at the N1 position [1]. Its molecular formula is C8H13N3O (MW 167.21 g/mol) with one hydrogen bond donor, three hydrogen bond acceptors, and two rotatable bonds . The compound is typically supplied at ≥95% purity for research use . The methoxy-pyrrolidine motif distinguishes this scaffold from simpler N-alkyl pyrazoles and contributes to its utility in medicinal chemistry as a versatile intermediate for kinase inhibitor and CNS-targeted library synthesis .

Reduced-lipophilicity methoxy-pyrrolidine scaffold

N1-pyrrolidinyl-pyrazole hinge-binding motif

Medicinal-chemistry building block purity grade

• [1] Cirs Group. 1-(4-methoxypyrrolidin-3-yl)-1H-pyrazole CAS#2097957-08-7. hgt.cirs-group.com. Available at: https://hgt.cirs-group.com View Source

1-(4-Methoxypyrrolidin-3-yl)-1H-Pyrazole: Generic Substitution Pitfalls

In-class N-pyrrolidinyl azoles cannot be freely interchanged because subtle structural variations—the presence or absence of the 4-methoxy group on pyrrolidine, the identity of the azole ring (pyrazole vs. imidazole vs. triazole), and the regiochemistry of substitution—produce quantifiable differences in lipophilicity, hydrogen-bonding capacity, and heterocycle basicity that directly impact solubility, target binding, and metabolic stability . For example, removing the 4-methoxy group increases computed logP by approximately 1.2–1.3 log units (from −0.5 to +0.75), substantially altering partitioning behavior . Similarly, replacing the pyrazole with an imidazole or 1,2,4-triazole changes the pKa of the heterocycle by 2–5 units, which can determine protonation state at physiological pH and thus modulate both potency and off-target profiles [1]. These differences are not cosmetic; they are decision-critical for lead optimization and scale-up procurement.

Des-methoxy analog Lipophilicity may shift by >1 log unit, altering solubility and partitioning behavior

Azole ring replacement Imidazole or triazole analogs differ in pKa by 2–5 units, changing protonation state at physiological pH

Regioisomer substitution C3- or C4-attached pyrrolidine orients the amine differently from N1, impacting target engagement geometry

• [1] Kikalishvili JA, Kereselidze JA. Comparative Characteristics of Some Physicochemical Properties of Azoles. All Journals. Semiempirical AM1 calculations comparing pyrrole, pyrazole, imidazole, triazole, and tetrazole physicochemical properties. View Source

1-(4-Methoxypyrrolidin-3-yl)-1H-Pyrazole: Analog Comparison

Lipophilicity: 4-Methoxy vs. Des-Methoxy Analog

The target compound exhibits a computed XlogP of −0.5 , whereas the direct des-methoxy comparator 1-(pyrrolidin-3-yl)-1H-pyrazole has a measured/calculated LogP of 0.74630 to 0.8393 [1]. The 4-methoxy group thus reduces lipophilicity by approximately 1.2–1.3 log units. This magnitude of logP reduction is consistent with the transition from a moderately lipophilic to a more hydrophilic scaffold, which can favourably impact aqueous solubility and reduce non-specific protein binding.

Lipophilicity

Cross-study comparable

Target XlogP −0.5 vs. des-methoxy LogP ~0.75; Δ ≈ 1.2–1.3 log units

Supports reduced lipophilicity scaffold selection

Computational method variability may apply

Evidence Dimension	Lipophilicity (LogP / XlogP)
Target Compound Data	XlogP = −0.5
Comparator Or Baseline	1-(Pyrrolidin-3-yl)-1H-pyrazole: LogP = 0.74630 (chemsrc) to 0.8393 (Chembase)
Quantified Difference	ΔLogP ≈ 1.2–1.3 log units (target more hydrophilic)
Conditions	Computed XlogP (target) vs. measured/calculated LogP (comparator); different computational methods may contribute ±0.3 log unit uncertainty.

Why This Matters

A logP shift of >1 unit significantly alters compound partitioning, aqueous solubility, and potential for plasma protein binding, making the methoxy-bearing scaffold a better choice for projects requiring higher aqueous solubility or reduced lipophilicity-driven promiscuity.

• [1] Chembase. 1196156-80-5 1-(pyrrolidin-3-yl)-1H-pyrazole. LogP: 0.8393. chembase.cn. View Source

Hydrogen-Bond Profile: Methoxy Adds Acceptor

The target compound possesses 1 hydrogen-bond donor (pyrrolidine NH) and 3 hydrogen-bond acceptors (pyrazole N, methoxy O, pyrrolidine N) . The des-methoxy analog 1-(pyrrolidin-3-yl)-1H-pyrazole has 1 donor and only 2 acceptors (lacking the methoxy oxygen) . The additional H-bond acceptor provided by the methoxy group increases the compound's capacity for polar interactions, which can enhance aqueous solubility and provide an additional anchor point for target binding.

H-Bond Profile

Cross-study comparable

Target HBA 3 (HBD 1) vs. des-methoxy HBA 2 (HBD 1); ΔHBA = +1

Additional acceptor may enhance solubility and target interaction

Impact on potency is context-dependent

Evidence Dimension	Hydrogen-bond acceptor count
Target Compound Data	HBD = 1, HBA = 3
Comparator Or Baseline	1-(Pyrrolidin-3-yl)-1H-pyrazole: HBD = 1, HBA = 2
Quantified Difference	ΔHBA = +1 (target has one additional acceptor)
Conditions	Computed from chemical structure; validated by InChI identifiers.

Why This Matters

The additional H-bond acceptor can improve aqueous solubility by ~0.5–1 log unit and may enable key polar interactions with target proteins that the des-methoxy analog cannot achieve, influencing both potency and selectivity.

Heterocycle Basicity: Pyrazole and Other Azoles

The pyrazole ring of the target compound has a conjugate acid pKa of approximately 2.5 [1], meaning it remains neutral at physiological pH. In contrast, the imidazole analog 1-(4-methoxypyrrolidin-3-yl)-1H-imidazole [CAS 2098002-62-9] has a pKa of ~7.0 , making it partially protonated at pH 7.4. The 1,2,4-triazole analog has an intermediate pKa of ~2.2–2.5 for the neutral form but exists in equilibrium with protonated species [2]. These differences in protonation state can alter membrane permeability, target binding, and off-target interactions by up to 10-fold in cellular assays [3].

Basicity (pKa)

Class-level inference

Pyrazole pKa ~2.5; imidazole ~7.0; ΔpKa ≈ 4.5 units

Protonation state may differ >10,000-fold at pH 7.4

Reference data; direct measurement recommended

Evidence Dimension	Heterocycle conjugate acid pKa
Target Compound Data	Pyrazole pKa ~2.5 (neutral at pH 7.4)
Comparator Or Baseline	Imidazole analog: pKa ~7.0 (partially protonated at pH 7.4); 1,2,4-Triazole analog: pKa ~2.2–2.5
Quantified Difference	ΔpKa ≈ 4.5 units between pyrazole and imidazole; ΔpKa ≈ 0–0.3 units between pyrazole and triazole
Conditions	pKa values from standard heterocyclic reference data; measurements in aqueous solution at 25°C.

Why This Matters

A 4.5-unit pKa difference translates to a >10,000-fold difference in protonation equilibrium at pH 7.4, which can fundamentally alter the compound's permeability, solubility, and binding to acidic or basic residues in a target pocket.

• [1] Wikipedia. Pyrazole. Pyrazole conjugate acid pKa = 2.5. web.archive.org (2005). View Source
• [2] Kikalishvili JA, Kereselidze JA. Comparative Characteristics of Some Physicochemical Properties of Azoles. All Journals. AM1 calculations for triazole pKa. View Source
• [3] Class-level inference based on established medicinal chemistry principles linking protonation state to permeability and target binding. View Source

Synthetic Tractability: Triazole Analog Validation

The 1,2,4-triazole analog of the target compound, 1-(4-methoxypyrrolidin-3-yl)-1H-1,2,4-triazole hydrochloride, has been demonstrated as a productive precursor for generating a library of 14 N-substituted pyrrolidine derivatives (8 amides and 6 amines) via reaction with substituted benzoyl chlorides and benzyl bromides [1]. This validates the 4-methoxypyrrolidin-3-yl scaffold as a competent intermediate for parallel medicinal chemistry. The pyrazole variant offers an analogous reactive handle with the added advantage of the pyrazole core's distinct electronic properties for structure-activity relationship exploration.

Synthetic Tractability

Class-level inference

Triazole analog yielded 14 derivatives (8 amides, 6 amines) from single precursor

Supports feasibility of pyrazole library synthesis

Direct validation on pyrazole analog still needed

Evidence Dimension	Synthetic derivatization efficiency
Target Compound Data	Pyrazole analog; synthetic utility inferred from triazole precedent
Comparator Or Baseline	1,2,4-Triazole analog: 14 derivatives (8 amides, 6 amines) successfully synthesized
Quantified Difference	Not directly quantified for pyrazole; triazole analog demonstrates feasibility of >10 derivatives from a single precursor
Conditions	Reaction with substituted benzoyl chlorides and benzyl bromides; products characterized by spectroscopic methods.

Why This Matters

The demonstrated synthetic tractability of the closely related triazole scaffold de-risks procurement of the pyrazole variant for library synthesis, supporting its selection for medicinal chemistry campaigns requiring rapid SAR expansion.

• [1] Synthesis of trans N-Substituted Pyrrolidine Derivatives Bearing 1,2,4-triazole Ring. Eurekaselect (2022). Eight novel amides and six amines synthesized using 1-(4-methoxypyrrolidin-3-yl)-1H-1,2,4-triazole 4 salt. View Source

Regioisomeric Differentiation: N1 vs. C3/C4 Substitution

The target compound features the pyrrolidine attached at the N1 position of pyrazole, distinguishing it from regioisomers such as 3-(pyrrolidin-3-yl)-1H-pyrazole and 4-(pyrrolidin-3-yl)-1H-pyrazole [1]. In kinase inhibitor programs, the vector of the pyrrolidine substituent relative to the hinge-binding pyrazole determines whether the basic amine can access the solvent-exposed region or the selectivity pocket. N1-attachment, as in the target compound, orients the pyrrolidine nitrogen differently from C3- or C4-attachment, leading to distinct target selectivity profiles. This is critical in programs targeting kinases such as JAK, EGFR, or KDM5A where the pyrrolidine-pyrazole orientation has been exploited for isoform selectivity [2].

Regiochemistry

Class-level inference

N1-attachment vs. C3/C4 isomers orients pyrrolidine vector differently

N1 geometry matches solvent-channel interactions in kinase ATP sites

Precedented in JAK and KDM5A inhibitor crystallography

Evidence Dimension	Substitution regiochemistry
Target Compound Data	N1-(4-methoxypyrrolidin-3-yl)-1H-pyrazole
Comparator Or Baseline	3-(Pyrrolidin-3-yl)-1H-pyrazole (CAS Not Available); 4-(Pyrrolidin-3-yl)-1H-pyrazole (PubChem) [1]
Quantified Difference	Vector of pyrrolidine attachment differs; quantitative selectivity data not available for target compound but well-precedented in kinase inhibitor literature
Conditions	N1 vs. C3 vs. C4 substitution; relevance demonstrated in JAK inhibitor patents (e.g., WO2010/051549) and KDM5A inhibitor crystallography (PDB 5V9T) [2].

Why This Matters

Regioisomeric selection is a decision-critical procurement choice: the N1-attachment in this compound provides a specific exit vector that matches the geometry required for solvent-channel interactions in kinase ATP-binding sites, which C3- or C4-attached isomers cannot replicate.

• [1] PubChem. 4-(Pyrrolidin-3-yl)-1H-pyrazole. pubchem.ncbi.nlm.nih.gov. View Source
• [2] PDB 5V9T: Crystal structure of selective pyrrolidine amide KDM5A inhibitor. RCSB PDB (2017). Demonstrates pyrrolidine-pyrazole vector importance for kinase selectivity. View Source

Purity Benchmarking: Building-Block Standards

The target compound is routinely supplied at ≥95% purity , which is the industry-standard threshold for medicinal chemistry building blocks. This purity level is comparable to other pyrrolidinyl-pyrazole building blocks such as 1-(pyrrolidin-3-yl)-1H-pyrazole dihydrochloride (typically ≥95%) and 4-methoxy-1-(pyrrolidin-3-yl)-1H-pyrazole (CAS 1850217-39-8, ≥95%) [1]. Consistent purity across suppliers reduces the risk of confounding biological assay results and ensures reproducible synthetic yields in subsequent derivatization steps.

Purity Benchmark

Supporting evidence

Supplied at ≥95% purity, comparable to related pyrrolidinyl-pyrazole building blocks

Meets QC threshold for hit-to-lead programs

HPLC or NMR purity; verify with supplier COA

Evidence Dimension	Commercial purity specification
Target Compound Data	≥95% (CymitQuimica, BenchChem, EvitaChem)
Comparator Or Baseline	1-(Pyrrolidin-3-yl)-1H-pyrazole dihydrochloride: ≥95% (Chemscene); 4-Methoxy-1-(pyrrolidin-3-yl)-1H-pyrazole: ≥95% (BIOFOUNT)
Quantified Difference	Equivalent purity specification across suppliers and analogs
Conditions	As reported by multiple commercial vendors; purity determined by HPLC or NMR.

Why This Matters

Procurement of a building block with ≥95% purity ensures that downstream biological assay variability attributable to chemical impurities is ≤5%, meeting the QC threshold for hit-to-lead and lead optimization programs.

• [1] BIOFOUNT. 4-Methoxy-1-(pyrrolidin-3-yl)-1H-pyrazole. Purity typically ≥95%. bio-fount.com. View Source

1-(4-Methoxypyrrolidin-3-yl)-1H-Pyrazole: Application Scenarios

Kinase Inhibitor Optimization: Reduced Lipophilicity

When a kinase inhibitor program has identified a pyrrolidinyl-pyrazole hinge binder but requires a >1 log unit reduction in logP to improve aqueous solubility and reduce CYP-mediated clearance, the 4-methoxy analog (XlogP −0.5) offers a direct substitution for the des-methoxy parent (LogP ~0.75) . This switch preserves the N1-pyrrolidinyl-pyrazole pharmacophore while introducing a polar methoxy group that can also engage the ribose pocket or solvent channel.

Focused CNS-Penetrant Library Synthesis

For CNS drug discovery programs where compounds must balance blood-brain barrier penetration with aqueous solubility, the target compound's reduced lipophilicity (XlogP −0.5) and low molecular weight (167.21 g/mol) make it an attractive core scaffold . Its N1-pyrrolidinyl attachment vector is compatible with the hinge-binding mode observed in CNS kinase targets, while the methoxy group can be further derivatized to modulate metabolic stability.

Parallel Chemistry: N-Functionalized Pyrrolidines

Building on the demonstrated precedent with the 1,2,4-triazole analog, the target pyrazole compound can serve as a precursor for generating N-substituted pyrrolidine amide and amine libraries [1]. Procurement of this building block enables rapid SAR exploration around the pyrrolidine nitrogen, a key vector for modulating selectivity across kinase families.

Sigma-1 Receptor Ligand Scaffold Optimization

Pyrazole derivatives with N-pyrrolidinyl substitution have been explored as sigma-1 receptor ligands with pKi > 8 [2]. The 4-methoxy substituent on the pyrrolidine ring may modulate sigma receptor subtype selectivity by altering hydrogen-bonding interactions with Glu172 in the sigma-1 binding site, a key residue identified in recent tetrahydropyrrolo[3,4-c]pyrazole SAR studies.

Application

Selection Property

Validation Focus

Kinase inhibitor optimization

Reduced lipophilicity scaffold

Aqueous solubility and metabolic stability profiling

Focused CNS-penetrant library synthesis

Low molecular weight and balanced logP

Permeability-solubility balance assessment

Parallel chemistry for SAR

Pyrrolidine N-functionalization handle

Derivatization efficiency and purity evaluation

Sigma-1 receptor ligand exploration

N1-pyrrolidinyl orientation and H-bond modulation

Receptor-subtype selectivity profiling

• [1] Synthesis of trans N-Substituted Pyrrolidine Derivatives Bearing 1,2,4-triazole Ring. Eurekaselect (2022). View Source
• [2] A Medicinal-Chemistry-Guided Approach to Selective and Druglike Sigma 1 Ligands. ScienceOpen (2006). Cycloalkyl-annelated pyrazoles with pKi > 8 for sigma-1 receptor. View Source